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Compound of Interest

Compound Name: 3-(4-Chlorobutyl)oxolane

Cat. No.: B15253621 Get Quote

Essential Safety and Handling Guide for 3-(4-
Chlorobutyl)oxolane
This guide provides immediate safety, operational, and disposal protocols for handling 3-(4-
Chlorobutyl)oxolane in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development.

Hazard Summary
3-(4-Chlorobutyl)oxolane is a flammable liquid and vapor that can cause significant health

effects. It is harmful if swallowed, causes skin irritation, and poses a risk of serious eye

damage.[1] Adherence to proper safety protocols is critical to minimize exposure and ensure a

safe working environment.

Hazard Classification Category GHS Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapor[1]

Acute toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin irritation Category 2 H315: Causes skin irritation[1]

Serious eye damage Category 1
H318: Causes serious eye

damage[1]
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Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory procedures should be conducted to

determine the appropriate level of PPE.[2] However, the following provides a baseline for

handling 3-(4-Chlorobutyl)oxolane:

Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are

mandatory.[2] For procedures with a higher risk of splashing, a face shield should be worn in

addition to goggles.[3][4][5]

Hand Protection: Chemical-resistant gloves are required. While disposable nitrile gloves may

be suitable for incidental contact, butyl rubber or other gloves with high resistance to

halogenated and aromatic organic solvents should be considered for prolonged or direct

contact.[2][3] Always inspect gloves for degradation or punctures before use.

Body Protection: A flame-resistant lab coat is recommended. For operations with a significant

splash risk, a chemical-resistant apron should be worn over the lab coat.[2][5]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation of vapors. If engineering controls are

insufficient to maintain exposure below acceptable limits, respiratory protection may be

necessary.[4]

Operational Plan: Handling and Storage
Engineering Controls:

Always handle 3-(4-Chlorobutyl)oxolane inside a certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the work area.[6]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Work Practices:

Keep the container tightly closed when not in use.[1]
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Ground and bond the container and receiving equipment to prevent static discharge.[1][6]

Use only non-sparking tools.[1][6]

Avoid contact with skin and eyes.[7]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a cool, well-ventilated place away from heat, sparks, open flames, and hot surfaces.

[1][6]

Keep the container tightly closed in a dry area.[6]

Store away from incompatible materials such as strong oxidizing agents.[6]

Emergency Procedures
In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

plenty of water or shower.[1] If skin irritation occurs, seek medical advice.[1]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and immediately call a poison center or

doctor.[1]

If swallowed: Rinse the mouth. Call a poison center or doctor if you feel unwell.[1]

In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[1]

Disposal Plan
Chemical waste must be handled and disposed of in accordance with all federal, state, and

local regulations.
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Waste Classification: Determine if the discarded chemical is classified as hazardous waste

according to EPA guidelines (40 CFR Parts 261.3) and any state or local regulations.[8]

Containment: Collect waste in a suitable, labeled, and closed container.

Disposal: Dispose of the contents and container to an approved waste disposal plant.[1] Do

not dispose of it down the drain.
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Caption: Workflow for safe handling of 3-(4-Chlorobutyl)oxolane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15253621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

